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Compound of Interest

Compound Name: Chromotropic acid sodium salt

Cat. No.: B12340529 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the solubility of chromotropic acid
sodium salt (dihydrate), a compound frequently used as a reagent in various analytical and

biochemical applications. Understanding its solubility in different solvents is critical for its

effective use in experimental design, formulation development, and quality control processes.

Core Properties of Chromotropic Acid Sodium Salt
Chromotropic acid sodium salt, also known as 4,5-dihydroxynaphthalene-2,7-disulfonic acid

disodium salt dihydrate, is an off-white to brown powder.[1][2][3] Its chemical formula is

C₁₀H₆Na₂O₈S₂·2H₂O, with a molecular weight of approximately 400.29 g/mol .[1]

Solubility Profile
The solubility of a compound is a fundamental chemical property that dictates its utility in

various applications. The available data on the solubility of chromotropic acid sodium salt is
summarized below.

Quantitative Solubility Data
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Solvent Formula
Molar Mass (
g/mol )

Temperature
(°C)

Solubility

Water H₂O 18.02 20 170 g/L[4][5]

Qualitative Solubility Data
Numerous sources confirm that chromotropic acid sodium salt is soluble in water.[3][4][5][6]

[7][8][9][10][11] Some sources describe it as "very soluble" in aqueous solutions.[12]

Information regarding its solubility in other organic solvents is not readily available in the

reviewed literature, suggesting that it is likely sparingly soluble or insoluble in most non-polar

organic solvents due to its highly polar and ionic nature.

Experimental Protocol for Solubility Determination
While specific experimental protocols for determining the solubility of chromotropic acid
sodium salt are not extensively detailed in the literature, a general and reliable method, the

shake-flask method, can be employed. This method is considered the gold standard for

thermodynamic solubility measurements.[13]

Shake-Flask Method for Thermodynamic Solubility
Objective: To determine the saturation concentration of chromotropic acid sodium salt in a

specific solvent at a controlled temperature.

Materials:

Chromotropic acid sodium salt

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance

Volumetric flasks

Thermostatically controlled shaker or water bath

Centrifuge
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Syringe filters (e.g., 0.45 µm PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

pH meter (for aqueous solutions)

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of chromotropic acid
sodium salt to a known volume of the solvent in a sealed container (e.g., a glass vial or

flask). The amount of solid should be sufficient to ensure that undissolved solid remains at

equilibrium.

Equilibration: Place the containers in a thermostatically controlled shaker or water bath set to

the desired temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined

period (typically 24-72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the samples to stand undisturbed to let the

excess solid settle. Alternatively, centrifuge the samples at a high speed to pellet the

undissolved solid.

Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a

syringe. Immediately filter the aliquot through a syringe filter to remove any remaining solid

particles.

Dilution: Dilute the filtered solution with the solvent to a concentration that falls within the

linear range of the analytical method.

Quantification: Analyze the concentration of the diluted solution using a validated analytical

method, such as HPLC-UV or UV-Vis spectrophotometry. A pre-established calibration curve

of known concentrations of chromotropic acid sodium salt is required for accurate

quantification.

Calculations: Calculate the solubility of the chromotropic acid sodium salt in the solvent,

taking into account the dilution factor. The result is typically expressed in mg/mL or mol/L.
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Logical Workflow for Solvent Selection
The following diagram illustrates a logical workflow for selecting an appropriate solvent for

chromotropic acid sodium salt based on its solubility and the requirements of the intended

application.

Caption: A logical workflow for selecting a suitable solvent for chromotropic acid sodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12340529#chromotropic-acid-sodium-salt-solubility-
in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b12340529#chromotropic-acid-sodium-salt-solubility-in-different-solvents
https://www.benchchem.com/product/b12340529#chromotropic-acid-sodium-salt-solubility-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12340529?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12340529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

